Cas no 7379-35-3 (4-Chloropyridinium chloride)

• Product Name: 4-Chloropyridinium chloride
• CAS No: 7379-35-3
• MF: C₅H₅Cl₂N
• MW: 150.005899190903
• MDL: MFCD00012829
• CID: 47385
• PubChem ID: 81852
• Update Time: 2026-05-07

4-Chloropyridinium chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloropyridine Hydrochloride
• 4-Chloropyridinium chloride
• 4-Chloropyridine HCL
• 4-Chlorpyridine Hydrochloride
• 4-chloropyrodinehydrochloride
• 4-chloropyridine;hydrochloride
• NS00082402
• CS-W019791
• FT-0618274
• NSC 78418
• 4-chloropyridine hydrochloride salt
• HY-Y0178
• W-104444
• 4-chloro-pyridinium chloride
• MQ68UJ9S26
• 4-chloropyridine, hydrochloride salt
• 4-chloropyridine.hydrochloride
• FG-0504
• CCRIS 1716
• 4chloropyridine hydrochloride
• MFCD00012829
• DTXSID7064651
• 4-Chloropyridine hydrochloride, 99%
• Pyridine, 4-chloro-, hydrochloride (1:1)
• NSC-78418
• NSC78418
• 4-chloro-pyridine hydrochloride
• 4-Chloropyidine hydrochloride
• F0001-1859
• 4-chloropyridine, hcl
• AM20061474
• EINECS 230-946-1
• Pyridine, 4-chloro-, hydrochloride
• AKOS005146269
• 4-chloropyridine-HCl
• 4-Chloropyridine (hydrochloride)
• SCHEMBL7292
• A9503
• 7379-35-3
• AC-2509
• EN300-20434
• 4-chloropyridine-HCl salt
• XGAFCCUNHIMIRV-UHFFFAOYSA-N
• 4-Chloropyridinium Chloride,97%
• DB-028835
• 4-Chloropyridine-HCl; 4-Chloropyridinium Chloride; 4-Chloropyridinium Hydrochloride; 4-Chloropyridinium Monohydrochloride; TH 336; TH 336N
• DTXCID0047589
• Pyridine, 4chloro, hydrochloride

• MDL： MFCD00012829
• Inchi： 1S/C5H4ClN.ClH/c6-5-1-3-7-4-2-5;/h1-4H;1H
• InChI Key： XGAFCCUNHIMIRV-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1.Cl
• BRN： 3684904

Computed Properties

• Exact Mass: 148.98000
• Monoisotopic Mass: 148.9799046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 50
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.0000
• Melting Point: 210 °C (subl.) (lit.)
• Boiling Point: 146.9 °C at 760 mmHg
• Flash Point: Fahrenheit: 388.4 ° f
  Celsius: 198 ° c
  
• PH: 2.0 (100g/l, H2O, 20℃)
• Water Partition Coefficient: Soluble in water.
• PSA: 12.89000
• LogP: 2.53700
• Solubility: Soluble in water

4-Chloropyridinium chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S9-S27-S36/37/39
• RTECS：US6300000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/38
• Packing Group：I; II; III
• Safety Term：S27;S9
• Packing Group：I; II; III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Chloropyridinium chloride

Introduction to 4-Chloropyridinium Chloride (CAS No. 7379-35-3)

4-Chloropyridinium chloride, with the chemical formula C₅H₅Cl₂N, is a significant compound in the field of pharmaceutical and chemical research. Its CAS number, 7379-35-3, uniquely identifies it in scientific literature and databases, underscoring its importance in various applications. This compound has garnered attention due to its versatile role in synthesizing pharmacologically active molecules and its utility in biochemical assays.

The structure of 4-Chloropyridinium chloride features a pyridine ring substituted with a chlorine atom at the 4-position, forming a positively charged pyridinium ion when dissolved in polar solvents. This structural feature makes it a valuable intermediate in organic synthesis, particularly in the preparation of more complex heterocyclic compounds. The presence of both chlorine and nitrogen atoms enhances its reactivity, enabling diverse chemical transformations that are pivotal in drug discovery.

In recent years, 4-Chloropyridinium chloride has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The ability to modify the pyridine core allows for fine-tuning of pharmacokinetic properties, making it an attractive scaffold for drug development.

Moreover, 4-Chloropyridinium chloride has found utility in biochemical research as a precursor for labeling biomolecules. Its incorporation into probes and dyes has enabled researchers to visualize and study biological processes at the molecular level. Techniques such as fluorescence microscopy and mass spectrometry have been enhanced by the use of derivatives of this compound, providing deeper insights into cellular mechanisms.

The pharmaceutical industry has also explored 4-Chloropyridinium chloride as a building block for antiviral and antibacterial agents. Its structural motifs are often incorporated into drug candidates that disrupt pathogen-specific metabolic pathways. Preliminary studies suggest that certain derivatives exhibit promising activity against resistant strains of bacteria, highlighting the compound's potential as a lead molecule.

From an industrial perspective, the synthesis of 4-Chloropyridinium chloride is well-documented and scalable, making it commercially viable for large-scale production. Advances in catalytic methods have improved yield and purity, ensuring that researchers have access to high-quality material for their experiments. This accessibility is crucial for translating laboratory findings into clinical applications.

Environmental considerations also play a role in the utilization of 4-Chloropyridinium chloride. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with global trends toward sustainable chemistry, ensuring that the compound's production remains environmentally responsible.

Future research directions for 4-Chloropyridinium chloride include exploring its role in nanotechnology and materials science. The compound's ability to form coordination complexes with metal ions suggests potential applications in catalysis and material design. Additionally, its compatibility with biodegradable polymers may open new avenues for drug delivery systems.

In conclusion, 4-Chloropyridinium chloride (CAS No. 7379-35-3) is a multifaceted compound with broad applications across pharmaceuticals, biochemistry, and materials science. Its unique structural properties and reactivity make it indispensable in modern research, driving advancements that benefit human health and industrial innovation. As scientific understanding evolves, the potential uses of this compound are likely to expand further, solidifying its importance in the chemical sciences.